Cas no 400078-63-9 (2-(3-chlorobenzyl)-4(3H)-quinazolinone)

• Product Name: 2-(3-chlorobenzyl)-4(3H)-quinazolinone
• CAS No: 400078-63-9
• Molecular Formula: C₁₅H₁₁ClN₂O
• Molecular Weight: 270.71364235878
• CID: 6786433
• PubChem ID: 135503339

2-(3-chlorobenzyl)-4(3H)-quinazolinone Properties

Names and Identifiers

• AKOS005084628
• 2F-310S
• 2-[(3-chlorophenyl)methyl]-3,4-dihydroquinazolin-4-one
• 2-(3-chlorobenzyl)-4(3H)-quinazolinone
• 400078-63-9
• Oprea1_467025

• InChIKey： PXYRLEBQFBTDBC-UHFFFAOYSA-N
• Inchi： 1S/C15H11ClN2O/c16-11-5-3-4-10(8-11)9-14-17-13-7-2-1-6-12(13)15(19)18-14/h1-8H,9H2,(H,17,18,19)
• SMILES： ClC1=CC=CC(=C1)CC1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 270.0559907g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 270.0559907g/mol
• Heavy Atom Count: 19
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 41.5Ų